Cas no 3567-69-9 (Carmoisine)

• Product name: Carmoisine
• CAS No: 3567-69-9
• MF: C₂₀H₁₂N₂Na₂O₇S₂
• MW: 502.4280
• MDL: MFCD00003978
• CID: 44273
• PubChem ID: 87562164

Carmoisine Chemical and Physical Properties

Names and Identifiers

• Chromotrope FB
• Acid Red 14 (14720)
• Chromotrope
• Carmoisine
• Azorubin
• Acid Red 14
• Azo Rubine
• ACID RED 14, C.I. 14720
• Acidic Red B
• 4-hydroxy-3,4'-azo-bis-naphthalene-1-sulfonic acid,disodium-salt
• acidred2c
• Brilliant Crimson Red
• C.I. 14720
• carmoisin
• Carmoisine B
• ciacidred
• E122
• foodred5
• karmesin
• red#14
• Disodium 4-hydroxy-3-[(4-sulfo-1-naphthalenyl)azo]-1-naphthalenesulfonate
• Mordant Blue 79
• Acid Red 14 disodium salt
• Azo Rubine S
• 4-Hydroxy-3-[(4-sulfo-1-naphthalenyl)azo]-1-naphthalenesulfonic acid disudium salt
• Acid Red 14
• C.I. Acid Red 14
• Poloxal Red 2B
• CI Acid Red
• Nacarat
• Nacarat (VAN)
• Carmoisin [German]
• Carmoisine bss
• Carmoisine ws
• Carmoisine ba
• Carmoisine fu
• Carmoisine supra
• Solar Rubine
• CI Food Red 3
• Carmoisine S
• Carmoisine W
• Acid Rubine
• Chromotrop FB
• HD Carmoisine
• C.I. Acid Red 14, Disodium Salt
• Azo rubine af
• Carmoisine LAS
• Carmoisine GRN
• Omega Chrome Blue FB
• C.I. Food Red 3
• Cilefa Rubine R
• Azo Rubin Extra
• Acet
• Azorubin pure
• Azorubine

• MDL： MFCD00003978
• Inchi： 1S/C20H14N2O7S2.2Na/c23-20-15-8-4-3-7-14(15)19(31(27,28)29)11-17(20)22-21-16-9-10-18(30(24,25)26)13-6-2-1-5-12(13)16;;/h1-11,23H,(H,24,25,26)(H,27,28,29);;/q;2*+1/p-2/b22-21+;;
• InChI Key： YSVBPNGJESBVRM-ZPZFBZIMSA-L
• SMILES： S(C1=C([H])C(=C(C2=C([H])C([H])=C([H])C([H])=C21)O[H])/N=N/C1=C([H])C([H])=C(C2=C([H])C([H])=C([H])C([H])=C21)S(=O)(=O)[O-])(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 501.98800
• Monoisotopic Mass: 501.988
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 33
• Rotatable Bond Count: 2
• Complexity: 854
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: 3
• Topological Polar Surface Area: 176
• Surface Charge: 0

Experimental Properties

• Color/Form: Dark red powder
• Melting Point: >300 C
• Boiling Point: No data available
• Flash Point: Fahrenheit: >437 ° f
  Celsius: >225 ° c
  
• PSA: 176.11000
• LogP: 6.08380
• Solubility: It is easily soluble in water, red in ethanol, slightly soluble in acetone
• Color index: 14720

Carmoisine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S37/39
• RTECS：QK1925000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Store at 4 ° C, better storage at -4 ° C
• Risk Phrases：R36/37/38

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